Cas no 1665-41-4 (1-(5-Phenylthiophen-2-yl)ethanone)

1-(5-Phenylthiophen-2-yl)ethanone is a high-purity organic compound featuring a phenyl-substituted thiophene core with an acetyl functional group. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its well-defined aromatic and ketone moieties enable versatile reactivity, facilitating applications in cross-coupling reactions, heterocyclic synthesis, and molecular scaffolding. The compound exhibits consistent quality and stability, ensuring reliable performance in research and industrial processes. Its synthetic utility is further enhanced by compatibility with a range of catalysts and reagents, making it a preferred choice for complex molecular constructions.
1-(5-Phenylthiophen-2-yl)ethanone structure
1665-41-4 structure
Product Name:1-(5-Phenylthiophen-2-yl)ethanone
CAS No:1665-41-4
MF:C12H10OS
MW:202.272202014923
MDL:MFCD00159557
CID:237245
PubChem ID:4962481
Update Time:2025-06-10

1-(5-Phenylthiophen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Phenylthiophen-2-yl)ethanone
    • 1-(5-PHENYLTHIEN-2-YL)ETHANONE
    • Ethanone, 1-(5-phenyl-2-thienyl)-
    • 1-(5-phenyl-[2]thienyl)-ethanone
    • 1-(5-Phenyl-2-thienyl)ethanone
    • 1-(5-phenyl-thiophen-2-yl)-ethanone
    • 1-(5-phenylthiophene-2-yl)ethanone
    • 2-acetyl-5-phenylthiophene
    • 5-acetyl-2-phenylthiophene
    • 5-phenyl-2-acetylthiophene
    • AC1NLQP8
    • AC1Q1JV2
    • AG-E-16003
    • SureCN3097763
    • TCMDC-123882
    • 1-(5-Phenylthiophen-2-yl)ethan-1-one
    • BB 0223952
    • L10052
    • DTXSID50407106
    • A810746
    • AKOS004116726
    • 1-(5-Phenyl-2-thienyl)-1-ethanone
    • CHEMBL546077
    • SCHEMBL3097763
    • AMY10556
    • FT-0710439
    • 1665-41-4
    • 2-acetyl-5-phenylthio-phene
    • SPXBZAHGTSZQLL-UHFFFAOYSA-N
    • InChI=1/C12H10OS/c1-9(13)11-7-8-12(14-11)10-5-3-2-4-6-10/h2-8H,1H
    • 1-(5-phenyl-2-thiophenyl)ethanone
    • MFCD00159557
    • EN300-13516
    • Z90664477
    • MS-20279
    • CS-0308836
    • STL555551
    • DB-032339
    • BBL101754
    • MDL： MFCD00159557
    • Inchi： 1S/C12H10OS/c1-9(13)11-7-8-12(14-11)10-5-3-2-4-6-10/h2-8H,1H3
    • InChI Key： SPXBZAHGTSZQLL-UHFFFAOYSA-N
    • SMILES： S1C(C(C)=O)=CC=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 202.0453
  • Monoisotopic Mass: 202.045236
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.3
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.151
  • Boiling Point: 363.8 ℃ at 760 mmHg
  • Flash Point: 173.8°C
  • Refractive Index: 1.589
  • PSA: 17.07
  • LogP: 3.61770

1-(5-Phenylthiophen-2-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM199848-5g
1-(5-Phenylthiophen-2-yl)ethanone
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 $781 2021-08-05
TRC
P316610-25mg
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 $87.00 2023-05-17
TRC
P316610-50mg
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 $115.00 2023-05-17
TRC
P316610-250mg
1-(5-Phenylthiophen-2-yl)ethanone
 1665-41-4
250mg
 $414.00 2023-05-17
abcr
AB317323-500 mg
1-(5-Phenylthiophen-2-yl)ethanone; .
 1665-41-4
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 €260.40 2023-04-26
abcr
AB317323-1 g
1-(5-Phenylthiophen-2-yl)ethanone; .
 1665-41-4
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 €408.10 2023-04-26
Chemenu
CM199848-5g
1-(5-Phenylthiophen-2-yl)ethanone
 1665-41-4 95%
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 $781 2023-01-19
Alichem
A169005691-1g
1-(5-Phenylthiophen-2-yl)ethanone
 1665-41-4 95%
1g
 $230.72 2022-04-02
Alichem
A169005691-5g
1-(5-Phenylthiophen-2-yl)ethanone
 1665-41-4 95%
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 $672.00 2022-04-02
eNovation Chemicals LLC
D540497-1g
1-(5-Phenylthiophen-2-yl)ethanone
 1665-41-4 97%
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